Cas no 918445-11-1 (2-methyl-5-propan-2-yloxyphenol)

• Product Name: 2-methyl-5-propan-2-yloxyphenol
• CAS No: 918445-11-1
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD16997345
• CID: 775517
• Update Time: 2025-10-28

2-methyl-5-propan-2-yloxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methyl-5-(1-methylethoxy)-
• 2-methyl-5-propan-2-yloxyphenol
• 5-Isopropoxy-2-methylphenol

• MDL： MFCD16997345
• Inchi： 1S/C10H14O2/c1-7(2)12-9-5-4-8(3)10(11)6-9/h4-7,11H,1-3H3
• InChI Key： FRIHECHBOYPTBN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=C(C=1)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-methyl-5-propan-2-yloxyphenol

2-Methyl-5-Propan-2-Yloxyphenol: A Comprehensive Overview

2-Methyl-5-propan-2-yloxyphenol, also known by its CAS number 918445-11-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of phenolic compounds, which are widely studied for their roles in various biological and chemical processes. The structure of 2-methyl-5-propan-2-yloxyphenol consists of a phenol ring with two substituents: a methyl group at the 2-position and a propan-2-yloxy group at the 5-position. This specific arrangement of functional groups imparts distinctive chemical and physical properties to the molecule.

The synthesis of 2-methyl-5-propan-2-yloxyphenol typically involves multi-step organic reactions, often utilizing aromatic substitution mechanisms. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield of the compound. Researchers have also explored the use of microwave-assisted synthesis, which has shown promise in accelerating reaction times while maintaining product purity.

2-Methyl-5-propan-2-yloxyphenol exhibits interesting pharmacological properties, making it a subject of interest in drug discovery programs. Studies have indicated that this compound possesses antioxidant and anti-inflammatory activities, which could be harnessed for therapeutic purposes. For instance, its ability to scavenge free radicals suggests potential applications in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmacological applications, 2-methyl-5-propan-2-yloxyphenol has found utility in materials science. Its unique structure allows it to act as a building block for more complex molecules, including polymers and surfactants. Recent research has focused on its role as a stabilizing agent in emulsion systems, where it enhances the stability and shelf-life of products such as cosmetics and food additives.

The environmental impact of 2-methyl-5-propan-2-yloxyphenol is another area of active investigation. Studies have assessed its biodegradability and toxicity to aquatic organisms, with findings indicating moderate environmental persistence under certain conditions. Regulatory agencies are increasingly scrutinizing such compounds to ensure their safe use and disposal, prompting researchers to explore greener synthesis routes and waste management strategies.

In conclusion, 2-methyl-5-propan-2-yloxyphenol, CAS number 918445-11-1, is a versatile compound with diverse applications across multiple fields. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in shaping future innovations.